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Compound of Interest

Compound Name: 4',5'-Dibromofluorescein

Cat. No.: B7799365

4',5'-Dibromofluorescein: A Technical Overview

For Immediate Release — 4',5'-Dibromofluorescein is a xanthene dye recognized for its
fluorescent properties, making it a valuable tool in various scientific applications. This
document provides core technical data on its molecular characteristics.

Core Molecular Data

The fundamental molecular properties of 4',5'-Dibromofluorescein are summarized below.
This data is essential for researchers in chemistry and drug development for calculations
related to stoichiometry, solution preparation, and analytical characterization.

Property Value Citations
Molecular Formula C20H10Br205 (1121314151611 718]1
Molecular Weight 490.10 g/mol [L1[21131[6][7]

s Solvent Red 72, Bosinicacid, 1, oy
nonyms
ynony D & C Orange No. 5

CAS Number 596-03-2 213171081

Physicochemical Properties
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4'.5'-Dibromofluorescein appears as an orange or red powder.[1] It is slightly soluble in water,
exhibiting an orange color with a faint yellow fluorescence, and is soluble in ethanol, where it
produces an orange solution with a greenish-yellow fluorescence.[1][6]

Applications in Research

This fluorescent dye is utilized in a range of laboratory applications. It has been employed for
staining proteins in both 1-D and 2-D sodium dodecyl sulfate-polyacrylamide gel
electrophoresis (SDS-PAGE).[2] Furthermore, it can be used as a ligand to study protein
properties through spectroscopic analysis.[2] Its fluorescent nature also makes it suitable as a
tracer in biological and environmental studies.[5]

Logical Relationship: From Structure to Application

The specific chemical structure of 4',5'-Dibromofluorescein dictates its function as a
fluorescent dye, which in turn enables its use in various research applications.
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Figure 1. Relationship between molecular properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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